- Preparation of benzo[g]isoquinoline compounds and their application in organic electroluminescent device, China, , ,
Cas no 952514-79-3 (Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl-)
952514-79-3 structure
Product Name:Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl-
CAS No:952514-79-3
MF:C19H15BN2O2
MW:314.145604372025
MDL:MFCD11045057
CID:802588
PubChem ID:253661938
Update Time:2024-10-25
Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Chemical and Physical Properties
Names and Identifiers
-
- (4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid
- 4-(1-Phenyl-1H-benzimidazol-2-yl)phenylboronic Acid (contains varying amounts of Anhydride)
- [4-(1-phenylbenzimidazol-2-yl)phenyl]boronic acid
- 1-phenyl-2-( phenyl-4-boromic acid)-benzimidazole
- 4-(1-Phenyl-1H-benziMidazol-2-yl)phenylboronic acid
- Boronic acid, B-[4-(1-phenyl-1H-benzimidazol-2-yl)phenyl]-
- 4-(1-Phenyl-1H-benzimidazol-2-yl)benzeneboronic Acid (contains varying amounts of Anhydride)
- B-[4-(1-Phenyl-1H-benzimidazol-2-yl)phenyl]boronic acid
- 4-(1-PHENYL-1H-BENZO[D]IMIDAZOL-2-YL)PHENYLBORONIC ACID
- 4-(1-Phenylbenzimidazol-2-yl)phenylboronic Acid
- [4-(1-Phenyl-1H-benzimidazol-2-yl)phenyl]boronic acid
- Boronic acid,B-[4-(1-phenyl-1H-benzimidazol-2-yl)phenyl]-
- KSC657C1N
- B-[4-(1-Phenyl-1H-benzimidazol-2-yl)phenyl]boronic acid (ACI)
- (4-(1-Phenyl-1H-benzo[d]imidazole-2-yl)phenyl)boronic acid
- Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl-
- DB-210762
- 4-(1-Phenyl-1H-benzimidazol-2-yl)phenylboronicAcid(containsvaryingamountsofAnhydride)
- (4(1-phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid
- 4-(1-Phenylbenzo[d]imidazol-2-yl)phenylboronic acid
- 4-(1-Phenyl-1H-benzimidazol-2-yl)benzeneboronic Acid
- 4-(1-PHENYL-1,3-BENZODIAZOL-2-YL)PHENYLBORONIC ACID
- DS-18560
- B-[4-(1-phenyl-1H-benzimidazol-2-yl)phenyl]-boronic acid
- (4-(1-phenyl-1H-benzo[d]imidazol-2-yl) phenyl)boronic acid
- MFCD11045057
- PBSIVXAPTBHFFV-UHFFFAOYSA-N
- AKOS016004543
- 952514-79-3
- 4-(1-phenyl-1H-benzo [d]imidazol-2-yl) phenylboronic acid
- SY038955
- DTXSID80693030
- (4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid, 95%
- P2158
- SCHEMBL167664
- SB66409
- BCP12956
-
- MDL: MFCD11045057
- Inchi: 1S/C19H15BN2O2/c23-20(24)15-12-10-14(11-13-15)19-21-17-8-4-5-9-18(17)22(19)16-6-2-1-3-7-16/h1-13,23-24H
- InChI Key: PBSIVXAPTBHFFV-UHFFFAOYSA-N
- SMILES: OB(C1C=CC(C2N(C3C=CC=CC=3)C3C(=CC=CC=3)N=2)=CC=1)O
Computed Properties
- Exact Mass: 314.12300
- Monoisotopic Mass: 314.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Boiling Point: 572.6℃ at 760 mmHg
- PSA: 58.28000
- LogP: 2.37230
Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 226676-250mg |
4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid |
952514-79-3 | 95% | 250mg |
£10.00 | 2022-02-28 | |
| Fluorochem | 226676-5g |
4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid |
952514-79-3 | 95% | 5g |
£63.00 | 2022-02-28 | |
| Fluorochem | 226676-25g |
4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid |
952514-79-3 | 95% | 25g |
£248.00 | 2022-02-28 | |
| Chemenu | CM135353-5g |
(4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid |
952514-79-3 | 95+% | 5g |
$71 | 2021-08-05 | |
| Chemenu | CM135353-25g |
(4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid |
952514-79-3 | 95+% | 25g |
$302 | 2021-08-05 | |
| Chemenu | CM135353-100g |
(4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid |
952514-79-3 | 95+% | 100g |
$999 | 2021-08-05 | |
| Chemenu | CM135353-5g |
(4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid |
952514-79-3 | 95%+ | 5g |
$*** | 2023-05-29 | |
| Chemenu | CM135353-25g |
(4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid |
952514-79-3 | 95%+ | 25g |
$*** | 2023-05-29 | |
| Chemenu | CM135353-100g |
(4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid |
952514-79-3 | 95%+ | 100g |
$*** | 2023-05-29 | |
| Fluorochem | 226676-1g |
4-(1-Phenyl-1H-benzo[d]imidazol-2-yl)phenyl)boronic acid |
952514-79-3 | 95% | 1g |
£19.00 | 2022-02-28 |
Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate ; 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5, rt
1.2 Reagents: Triisopropyl borate ; 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; rt → -78 °C; 1.5 h, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; overnight, -78 °C → rt
1.2 Reagents: Triisopropyl borate ; -78 °C; overnight, -78 °C → rt
Reference
- Heterocyclic compound and its application in organic electroluminescent device, China, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Cyclohexane ; -78 °C; 1 h, -78 °C
1.2 Reagents: Triethyl borate ; 2 h, -78 °C; 10 h, -78 °C → rt; rt → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
1.2 Reagents: Triethyl borate ; 2 h, -78 °C; 10 h, -78 °C → rt; rt → 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
Reference
- Preparation of 1,3,4-thiadiazole based bipolar compounds and their application in OLED, China, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C; 2 h, -78 °C
1.2 Reagents: Trimethyl borate ; 1 h, -78 °C; overnight, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 5 h
1.4 Reagents: Sodium carbonate ; neutralized
1.2 Reagents: Trimethyl borate ; 1 h, -78 °C; overnight, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 5 h
1.4 Reagents: Sodium carbonate ; neutralized
Reference
- Spin-coated highly efficient phosphorescent organic light-emitting diodes based on bipolar triphenylamine-benzimidazole derivatives, Advanced Functional Materials, 2008, 18(4), 584-590
Production Method 5
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
1.2 Reagents: Triisopropyl borate ; -78 °C; 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
Reference
- Preparation of aromatic heterocycle derivatives as organic electroluminescent device materials, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Butyllithium , Triisopropyl borate Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C; overnight, -78 °C → rt
Reference
- Organic light emitting device, China, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Butyllithium , Triisopropyl borate Solvents: Tetrahydrofuran , Hexane ; rt → -78 °C; 1 h, -78 °C; overnight, -78 °C → rt
Reference
- Preparation of benzimidazole derivatives as electron transport materials, China, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, -78 °C; 30 min, -78 °C
1.2 Reagents: Trimethyl borate ; 30 min, -78 °C; overnight, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 5 h, rt
1.4 Reagents: Sodium carbonate ; 10 min, neutralized, rt
1.2 Reagents: Trimethyl borate ; 30 min, -78 °C; overnight, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 5 h, rt
1.4 Reagents: Sodium carbonate ; 10 min, neutralized, rt
Reference
- Quinazoline derivative composition for electronic film and device, Japan, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Potassium acetate , Bis(pinacolato)diborane Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ; 24 h, 180 °C
Reference
- Nitrogen-containing heterocyclic compounds and organic light-emitting device including the heterocyclic compounds as electron-transporting layer, United States, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ; 30 min, rt
Reference
- Process for the preparation of benzimidazoles containing boronic acid functionality through metal-free aerobic oxidation, Korea, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Butyllithium , Trimethyl borate
1.2 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
- Using a double-doping strategy to prepare a bilayer device architecture for high-efficiency red PhOLEDs, Journal of Materials Chemistry, 2011, 21(6), 1846-1851
Production Method 12
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate ; 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
1.2 Reagents: Triisopropyl borate ; 1 h, -78 °C; -78 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5
Reference
- Preparation of heteroaryl compounds as electroluminescent materials, World Intellectual Property Organization, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.2 Reagents: Trimethyl borate ; -78 °C; 2 h, -78 °C
1.3 Reagents: Water ; 20 min
1.4 Reagents: Hydrochloric acid Solvents: Water ; 30 min, acidified
1.2 Reagents: Trimethyl borate ; -78 °C; 2 h, -78 °C
1.3 Reagents: Water ; 20 min
1.4 Reagents: Hydrochloric acid Solvents: Water ; 30 min, acidified
Reference
- Preparation of 13,14-dihydro-14,14-dimethylbenz[c]indeno[2,1-a]carbazoles as electroluminescent materials, China, , ,
Production Method 14
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 0.5 h, -78 °C
1.2 -78 °C; 2 h, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 20 min, acidified
1.2 -78 °C; 2 h, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 20 min, acidified
Reference
- Preparation of symmetrical phenanthroimidazole host materials useful for producing electroluminescent devices, China, , ,
Production Method 15
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; rt; 1 h, rt
1.2 Reagents: Trimethyl borate ; 10 h, rt
1.2 Reagents: Trimethyl borate ; 10 h, rt
Reference
- Electron-transporting triazine derivatives and organic electroluminescent devices using the same, Korea, , ,
Production Method 16
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; rt; 1 h, rt
1.2 Reagents: Trimethyl borate ; 10 h, rt
1.2 Reagents: Trimethyl borate ; 10 h, rt
Reference
- Novel organic electroluminescent compounds and organic electroluminescent device using the same, World Intellectual Property Organization, , ,
Production Method 17
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C
1.2 Reagents: Trimethyl borate ; -78 °C; 2 h, -78 °C
1.2 Reagents: Trimethyl borate ; -78 °C; 2 h, -78 °C
Reference
- An organic compound and electroluminescent device using the organic compound, China, , ,
Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Raw materials
Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Preparation Products
Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:952514-79-3)1-苯基-2-(4-苯基硼酸)-苯并咪唑
Order Number:LE25879187
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:51
Price ($):discuss personally
Email:18501500038@163.com
Boronic acid, b-4-(1-phenyl-1h-benzimidazol-2-yl)phenyl- Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:952514-79-3)1-苯基-2-(4-苯基硼酸)-苯并咪唑
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry